Cas no 149155-71-5 (b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl6-O-[5-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-D-apio-b-D-furanosyl]- (9CI))

b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl6-O-[5-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-D-apio-b-D-furanosyl]- (9CI) structure
149155-71-5 structure
Product Name:b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl6-O-[5-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-D-apio-b-D-furanosyl]- (9CI)
CAS No:149155-71-5
MF:C28H34O13
MW:578.561769962311
CID:177490
PubChem ID:6443681
Update Time:2025-04-19

b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl6-O-[5-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-D-apio-b-D-furanosyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl6-O-[5-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-D-apio-b-D-furanosyl]- (9CI)
    • [3,4-dihydroxy-5-[[3,4,5-trihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methoxy]oxolan-3-yl]methyl (E)-3-(4-hydroxyphenyl)prop-2-enoate
    • 2-(4-Hydroxyphenyl)ethyl 5-O-trans-p-coumaroyl-beta-D-apiosyl(1-6)-beta-D-glucopyranoside
    • 2-(4-hydroxyphenyl)ethyl 6-O-[3,4-dihydroxy-4-({[(2E)-3-(4-hydroxyphenyl)prop-2-enoyl]oxy}methyl)tetrahydrofuran-2-yl]hexopyranoside
    • Osmanthuside I
    • 149155-71-5
    • Inchi: 1S/C28H34O13/c29-18-6-1-16(2-7-18)5-10-21(31)39-14-28(36)15-40-27(25(28)35)38-13-20-22(32)23(33)24(34)26(41-20)37-12-11-17-3-8-19(30)9-4-17/h1-10,20,22-27,29-30,32-36H,11-15H2/b10-5+
    • InChI Key: IGGZLIGWWTVKMJ-BJMVGYQFSA-N
    • SMILES: O1CC(COC(/C=C/C2C=CC(=CC=2)O)=O)(C(C1OCC1C(C(C(C(OCCC2C=CC(=CC=2)O)O1)O)O)O)O)O

Computed Properties

  • Exact Mass: 578.199941
  • Monoisotopic Mass: 578.199941
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 12
  • Complexity: 841
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 8
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 205
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.53
  • Boiling Point: 846.3°Cat760mmHg
  • Flash Point: 277.9°C
  • Refractive Index: 1.668

b-D-Glucopyranoside,2-(4-hydroxyphenyl)ethyl6-O-[5-O-[(2E)-3-(4-hydroxyphenyl)-1-oxo-2-propenyl]-D-apio-b-D-furanosyl]- (9CI) Related Literature

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